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Compound of Interest

Compound Name: L-Proline-13C5,15N

Cat. No.: B12059144 Get Quote

For researchers, scientists, and professionals in drug development, ensuring laboratory safety

is paramount. This guide provides essential, immediate safety and logistical information for

handling L-Proline-13C5,15N, a stable isotope-labeled amino acid crucial for a range of

applications from metabolic research to proteomics.[1][2][3] Adherence to these operational

and disposal plans will help maintain a safe laboratory environment.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling L-Proline-13C5,15N, a systematic approach to personal protection is critical.

The following PPE is recommended to minimize exposure and ensure personal safety.

Eye and Face Protection:

Wear safety glasses with side shields or tightly sealed goggles to protect against dust

particles.[4]

For operations with a higher risk of splashing or dust generation, a face shield should be

used in conjunction with goggles.[4]

Skin Protection:

Gloves: Chemical-resistant gloves are mandatory. The specific type should be chosen based

on the amount and concentration of the substance being handled.
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Protective Clothing: A lab coat or other protective clothing is required to prevent skin contact.

The extent of body protection should be determined by a risk assessment of the specific

procedure.

Respiratory Protection:

In situations where dust formation is likely, a NIOSH/CEN approved respirator is necessary.

For major spills or in environments with inadequate ventilation, a self-contained breathing

apparatus should be used.

Quantitative Safety and Handling Data
For quick reference, the following table summarizes the key safety and logistical information for

L-Proline-13C5,15N.
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Parameter Specification Source

Physical Form Powder

Storage Temperature
Refrigerated (+2°C to +8°C) or

Room Temperature

Storage Conditions Protect from light

pH
6 – 7 at 115 g/l at 25 °C (77

°F)

Melting Point 228 °C (decomposes)

GHS Hazard Classification
Acute toxicity, Oral (Category

4)

Hazard Statements H302: Harmful if swallowed

Precautionary Statements

P264: Wash skin thoroughly

after handlingP270: Do not

eat, drink or smoke when using

this productP301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwellP330: Rinse

mouthP501: Dispose of

contents/ container to an

approved waste disposal plant

Procedural Guidance for Safe Handling and
Disposal
Operational Plan: Step-by-Step Handling

Preparation: Before handling, ensure that the work area is clean and that all necessary PPE

is readily available and in good condition. An eyewash station and safety shower should be

accessible.
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Engineering Controls: Work in a well-ventilated area. For procedures that may generate dust,

use a fume hood or provide appropriate exhaust ventilation.

Weighing and Transfer: When weighing or transferring the powder, do so carefully to

minimize dust formation.

Solution Preparation: If preparing a solution, add the solid to the solvent slowly to avoid

splashing.

Hygiene Practices: Always wash hands thoroughly after handling the substance, before

breaks, and at the end of the workday. Do not eat, drink, or smoke in the laboratory.

Disposal Plan: Managing L-Proline-13C5,15N Waste

As a stable isotope-labeled compound, L-Proline-13C5,15N does not present a radiological

hazard. Therefore, its disposal should follow standard procedures for chemical waste.

Waste Collection: Collect waste material in a suitable, clearly labeled, and closed container.

Waste Segregation: Do not mix with other waste streams unless permitted by your

institution's waste management guidelines.

Disposal Route: Dispose of the waste through an approved waste disposal plant. Adhere to

all local, state, and federal regulations for chemical waste disposal.

Contaminated Materials: Any materials, such as gloves or wipes, that come into contact with

the chemical should be disposed of as chemical waste.

Workflow for Safe Handling of L-Proline-13C5,15N
The following diagram illustrates the logical workflow for the safe handling of L-Proline-
13C5,15N, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of L-Proline-13C5,15N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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